Calcium glycerophosphate

Description

Calcium glycerophosphate is a calcium salt of glycerophosphoric acid widely recognized for its various applications in medicine, food, and dental care . It appears as a white, fine, slightly hygroscopic powder and is a mixture of calcium beta-, D-, and L-alpha-glycerophosphate . The Food and Drug Administration (FDA) considers calcium glycerophosphate as a Generally Recognized as Safe (GRAS) substance when used as a nutrient supplement in food products like gelatins, puddings, and fillings . In dental products, it helps prevent dental caries by promoting plaque-pH buffering and elevating calcium and phosphate levels in plaque, which interacts directly with dental mineral .

Medically, calcium glycerophosphate is used to treat conditions caused by low calcium levels, such as hypocalcemia, osteoporosis, osteomalacia, and osteopenia . It serves as a dietary mineral supplement to maintain calcium levels in the body, improving bone mineral density and preventing fractures . It can also alleviate acid imbalance in the body, addressing issues like heartburn, acid reflux, and dental erosion . In addition to calcium glycerophosphate, other glycerophosphate salts like sodium glycerophosphate are used clinically to treat or prevent low phosphate levels .

Another similar compound is fosfomycin, which, while not a glycerophosphate salt, shares a connection through its calcium salt form available for oral administration . Calcium glycerophosphate is also utilized to neutralize acidic foods . Furthermore, it combines calcium and phosphorus in a readily assimilable form for tissues and is used in treating functional asthenia . In preventing dental decay, its association with fluoride derivatives enhances the anti-decay action, allowing for reduced doses and toxicity of these derivatives .

• CAS No.: 27214-00-2
• Product Name: Calcium glycerophosphate
• Molecular Formula: C3H7CaO6P
• Molecular Weight: 210.14 g/mol
• IUPAC Name: calcium;1,3-dihydroxypropan-2-yl phosphate
• Standard InChI: InChI=1S/C3H9O6P.Ca/c4-1-3(2-5)9-10(6,7)8;/h3-5H,1-2H2,(H2,6,7,8);/q;+2/p-2
• Standard InChIKey: UHHRFSOMMCWGSO-UHFFFAOYSA-L
• SMILES: C(C(COP(=O)([O-])[O-])O)O.[Ca+2]
• Canonical SMILES: C(C(CO)OP(=O)([O-])[O-])O.[Ca+2]
• Appearance: Powder
• Purity: > 95%
• Synonyms: 1,2,3-Propanetriol,mono(dihydrogenphosphate),calciumsalt(1:1); Calcium glycerinophosphate; Calcium 1,3-dihydroxypropan-2-yl phosphate
• Reference: Draper HH, Yuen DE, Whyte RK: Calcium glycerophosphate as a source of calcium and phosphorus in total parenteral nutrition solutions. JPEN J Parenter Enteral Nutr. 1991 Mar-Apr;15(2):176-80. [PMID:1904952]; Lynch RJ: Calcium glycerophosphate and caries: a review of the literature. Int Dent J. 2004;54(5 Suppl 1):310-4. [PMID:15509082]
• PubChem Compound: 62820
• Last Modified: Aug 15 2023